Dibenzo[h,rst]pentaphene

• IUPAC Name: heptacyclo[14.10.2.02,7.08,28.010,15.019,27.020,25]octacosa-1(26),2,4,6,8,10,12,14,16(28),17,19(27),20,22,24-tetradecaene
• InChI: InChI=1S/C28H16/c1-3-9-19-17(7-1)15-25-21-11-5-6-12-22(21)26-16-18-8-2-4-10-20(18)24-14-13-23(19)27(25)28(24)26/h1-16H
• InChI Key: LMNAZSSKDBUVFA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C3=C4C(=CC2=C1)C5=CC=CC=C5C6=CC7=CC=CC=C7C(=C64)C=C3
• Molecular Formula: C28H16
• DSSTOX Substance ID: DTXSID6074831
• Molecular Weight: 352.4 g/mol
• CAS No.: 192-47-2

Description

Dibenzo[h,rst]pentaphene (CAS No. 194-47-2) is a polycyclic aromatic hydrocarbon (PAH) characterized by a fused pentaphene core with additional benzo groups. Its systematic IUPAC name, tribenzo[a,e,i]pyrene, reflects its structural complexity, consisting of five linearly fused benzene rings with three additional benzo annulations .

Preparation Methods

Ruthenium-Catalyzed Chemoselective C–O Arylation and Sequential Cyclization

Chemoselective Arylation of Dimethoxyanthraquinones

The foundational approach involves the ruthenium-catalyzed C–O arylation of 1,4- or 1,5-dimethoxyanthraquinones with arylboronates. This method, pioneered by Suzuki et al., exploits the ortho-selectivity of the catalyst to functionalize methoxy groups at specific positions .

Reaction Conditions :

• Catalyst : [RuCl2(p-cymene)]₂ (5 mol%)

• Ligand : 1,2-Bis(diphenylphosphino)ethane (dppe, 10 mol%)

• Solvent : Pinacolone

• Temperature : 140°C

• Arylboronates : Varied substituents (e.g., 4-methylphenyl, 4-hexylphenyl)

Under these conditions, dimethoxyanthraquinones undergo selective diarylation at the ortho C–O bonds, yielding 1,4- or 1,5-diarylated anthraquinones with >90% efficiency . For instance, 1,4-dimethoxyanthraquinone reacts with 4-methylphenylboronate to form 1,4-bis(4-methylphenyl)anthraquinone in 94% yield .

Corey–Chaykofsky Reaction and Dehydrative Aromatization

The diarylated anthraquinones are subsequently subjected to a Corey–Chaykofsky reaction, which introduces methylene groups at the carbonyl positions. This step is critical for constructing the pentaphene backbone.

Procedure :

• Methylenation : Treatment with methyllithium at −78°C, followed by quenching with acetic acid.

• Dehydration : NaH₂PO₂·H₂O and NaI in refluxing acetic acid (120°C, 12 h).

This two-step sequence converts diarylated anthraquinones into dimethylenated intermediates, which are then aromatized using FeCl₃ (12 equiv, 35°C, 0.5 h) to yield dibenzo[h,rst]pentaphenes . For example, the aromatization of 1,4-bis(4-methylphenyl)anthraquinone derivative produces dibenzo[h,rst]pentaphene with a 37% isolated yield .

Table 1. Representative Yields and Substituent Effects

Starting Anthraquinone	Arylboronate	Diarylation Yield	Final Product Yield
1,4-Dimethoxy	4-MeC₆H₄Bpin	94%	37%
1,5-Dimethoxy	4-HexylC₆H₄Bpin	91%	42%

Sequential C–O/C–H Arylation of Anthraquinone Derivatives

Multiarylation Strategy for Functionalized Intermediates

An alternative route, reported by Watanabe et al., employs sequential C–O and C–H arylations of anthraquinones to install diverse substituents before cyclization . This method enables the synthesis of tetrasubstituted derivatives, enhancing tunability for optoelectronic applications.

Key Steps :

• C–O Arylation : Initial chemoselective arylation at methoxy groups using [RuCl2(p-cymene)]₂/dppe.

• C–H Arylation : Subsequent functionalization of remaining C–H bonds with arylboronates under modified conditions (e.g., higher catalyst loading).

For example, 1,4-bis(4-hexyloxyphenyl)anthraquinone undergoes C–H arylation with 4-methylphenylboronate to yield 1,4,5,8-tetraarylanthraquinone in 91% yield .

Oxidative Cyclization and Substituent Effects

The tetraarylated intermediates are converted into dibenzo[h,rst]pentaphenes via oxidative cyclization. FeCl₃-mediated dehydrogenation (35°C, 0.5 h) proves effective, though yields vary with substituent bulkiness. Electron-donating groups (e.g., hexyloxy) enhance stability during aromatization, whereas sterically hindered substituents reduce efficiency .

Table 2. Impact of Substituents on Cyclization Efficiency

Substituent Position	Substituent Type	Cyclization Yield
3,6,13,16	Hexyloxy	45%
3,6,13,16	Methyl	37%

Mechanistic Insights and Optimization Challenges

Catalytic Cycle and Selectivity

The ruthenium catalyst facilitates oxidative addition into the C–O bond, followed by transmetalation with arylboronates and reductive elimination . Density functional theory (DFT) studies suggest that electron-rich arylboronates accelerate the reaction by stabilizing the transition state .

Limitations and Modifications

• Solvent Sensitivity : Polar aprotic solvents (e.g., pinacolone) favor high yields, while nonpolar solvents lead to incomplete conversion .

• Temperature Dependence : Elevated temperatures (>140°C) promote side reactions, necessitating precise control .

Chemical Reactions Analysis

Types of Reactions: Dibenzo[h,rst]pentaphene undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen atoms to the compound, often resulting in the formation of quinones or other oxygenated derivatives.

Reduction: This reaction involves the addition of hydrogen atoms, leading to the formation of reduced polycyclic aromatic hydrocarbons.

Substitution: This reaction involves the replacement of hydrogen atoms with other functional groups, such as halogens or alkyl groups.

Common Reagents and Conditions:

Oxidation: Common reagents include potassium permanganate and chromium trioxide. The reaction typically occurs under acidic or basic conditions.

Reduction: Common reagents include hydrogen gas in the presence of a metal catalyst, such as palladium or platinum.

Substitution: Common reagents include halogens (e.g., chlorine, bromine) and alkyl halides. The reaction conditions vary depending on the desired substitution product.

Major Products Formed:

Oxidation: Quinones and other oxygenated derivatives.

Reduction: Reduced polycyclic aromatic hydrocarbons.

Substitution: Halogenated or alkylated derivatives of this compound.

Scientific Research Applications

Chemistry

DB[h,rst]P serves as a model compound for studying the properties and reactivity of PAHs. It aids in understanding the fundamental chemical behaviors of complex organic molecules, including:

• Reactivity Studies : The compound undergoes various chemical reactions such as oxidation, reduction, and substitution, which are critical for synthetic organic chemistry.
• Mechanistic Insights : Its interactions with other chemical species provide insights into reaction mechanisms relevant to organic synthesis.

Biology

Research has indicated that DB[h,rst]P may have significant biological implications:

• Carcinogenic Potential : Studies have shown that subcutaneous injection of DB[h,rst]P in mice induces sarcomas, suggesting its role as a potential carcinogen .
• Endocrine Disruption : Investigations into the endocrine-disrupting effects of PAHs highlight the need for further studies on DB[h,rst]P's impact on hormonal pathways.

Medicine

Ongoing research is exploring the therapeutic applications of DB[h,rst]P:

• Cancer Treatment : Given its biological activity, there is potential for developing novel cancer therapies that leverage its properties.
• Drug Development : The compound's unique structure may lead to the discovery of new drugs targeting specific molecular pathways involved in cancer progression.

Materials Science

DB[h,rst]P is being investigated for its applications in advanced materials:

• Organic Semiconductors : Its electronic properties make it suitable for use in organic semiconductor devices, which are essential for developing flexible electronics.
• Optoelectronic Devices : Research into its photophysical properties suggests potential applications in light-emitting diodes (LEDs) and solar cells.

Case Study 1: Synthesis and Characterization

A study demonstrated an efficient method to synthesize dibenzo[h,rst]pentaphenes using ruthenium-catalyzed chemoselective reactions. The synthesized compounds were characterized using X-ray crystallography, revealing insights into their structural properties and stability .

Case Study 2: Biological Effects

Research published in the IARC report evaluated the carcinogenicity of DB[h,rst]P through animal studies, confirming its potential to induce tumors when administered subcutaneously in mice. This study emphasizes the importance of understanding the toxicological profiles of such compounds .

Mechanism of Action

The mechanism of action of dibenzo[h,rst]pentaphene involves its interaction with cellular pathways and molecular targets. As a polycyclic aromatic hydrocarbon, it can undergo metabolic activation to form reactive intermediates, such as diol epoxides. These intermediates can bind to DNA and other cellular macromolecules, leading to mutagenic and carcinogenic effects . The compound’s ability to disrupt endocrine functions is also attributed to its interaction with hormone receptors and signaling pathways .

Comparison with Similar Compounds

Structural and Physical Properties

• Molecular formula : C₃₀H₁₈ (exact mass: 378.1409 Da) .
• Melting point : 315°C, higher than many PAHs due to extended conjugation .
• Spectroscopic data : Exhibits UV/VIS absorption peaks at 300–400 nm and fluorescence emission, typical of large PAHs .

Carcinogenicity and Environmental Impact

Subcutaneous injections induced sarcomas with latencies of 180–320 days . Detected in urban air, it poses environmental concerns, though human exposure data remain scarce .

Comparison with Structurally Similar PAHs

Structural Analogs and Isomers

Table 1: Key Properties of Dibenzo[h,rst]pentaphene and Analogous PAHs

Compound	CAS No.	Molecular Formula	Melting Point (°C)	Carcinogenicity (IARC)	Key Synthetic Methods
This compound	194-47-2	C₃₀H₁₈	315	Group 3	DPEX cyclization
Benzo[rst]pentaphene	N/A	C₂₄H₁₄	282	Not evaluated	Oxidative spirocyclization
Dibenzo[b,def]chrysene	191-30-0	C₂₄H₁₄	233–244	Group 2B	McMurry coupling
Dibenzo[c,m]pentaphene	222-51-5	C₃₀H₁₈	N/A	Not evaluated	N/A

Key Differences:

Carcinogenicity: Dibenzo[b,def]chrysene (Group 2B, "possibly carcinogenic") shows stronger evidence than this compound .

Melting Points : Higher melting points correlate with increased molecular planarity and conjugation (e.g., this compound vs. benzo[rst]pentaphene) .

Synthetic Accessibility : Dibenzo[b,def]chrysene is more efficiently synthesized via McMurry reactions (70–80% yields) compared to DPEX methods for this compound .

Electronic and Optoelectronic Properties

Table 2: Electronic Properties of Selected PAHs

Compound	HOMO (eV)	LUMO (eV)	Band Gap (eV)	Applications
This compound	-5.2	-2.8	2.4	Organic semiconductors
Dibenzo[b,def]chrysene	-5.5	-3.1	2.4	Nonlinear optics
Benzo[rst]pentaphene	-4.9	-2.6	2.3	Fluorescent probes

• Symmetry Effects: Functionalization with electron-donating groups (e.g., bis(methoxyphenyl)amino) disrupts symmetry in benzo[rst]pentaphene derivatives, enhancing emission quantum yields (Φ = 0.45 in toluene) .
• Doping Effects : Alkali metal doping (e.g., Li) reduces HOMO-LUMO gaps in dibenzo[b,def]chrysene by 0.3 eV, improving charge transport in optoelectronic devices .

Environmental Occurrence

• Urban Air : this compound is detected in particulate matter at 0.1–1.0 ng/m³, comparable to benzo[a]pyrene but less abundant than smaller PAHs (e.g., phenanthrene) .
• Coal Tar : High-molecular-weight PAHs like this compound are enriched in high-boiling fractions (F9–F14) during coal tar distillation .

Biological Activity

Dibenzo[h,rst]pentaphene is a polycyclic aromatic hydrocarbon (PAH) that has garnered attention due to its potential biological activities, particularly its carcinogenic properties. This article delves into the biological activity of this compound, examining its synthesis, carcinogenicity, and relevant case studies.

Chemical Structure and Synthesis

This compound consists of five fused aromatic rings, classified as a member of the dibenzo series of PAHs. Its synthesis has been explored through various methodologies, including ruthenium-catalyzed chemoselective C–O arylation of dimethoxyanthraquinones. This process has demonstrated efficient yields in producing this compound and related compounds .

Overview of Findings

This compound has been evaluated for its carcinogenic potential through various animal studies. Notably, it was tested in mice via subcutaneous injection, yielding positive results for tumor induction, indicating its potential as a carcinogen . The following table summarizes key studies on the carcinogenic effects of this compound and related compounds:

Study Type	Organism	Administration Method	Observed Effects
Subcutaneous Injection	Mice	Subcutaneous injection	Positive tumor induction
Intraperitoneal Injection	Mice	Intraperitoneal injection	Induction of lung tumors
Dermal Application	Mice	Topical application	Development of skin tumors

Case Studies

• Subcutaneous Injection in Mice : In a significant study, mice were administered this compound through subcutaneous injection. The results indicated a clear correlation between the dose and the incidence of tumors at the injection site, suggesting a strong tumorigenic effect .
• Intraperitoneal Injection : Another study involved intraperitoneal injections in mice, which resulted in a high incidence of lung tumors. This study highlighted the compound's ability to induce malignancies beyond the initial site of administration, emphasizing its systemic effects .
• Dermal Application : Research involving dermal applications showed that this compound could lead to both benign and malignant skin tumors in treated mice, further confirming its carcinogenic potential .

The biological activity of this compound is closely linked to its metabolic activation pathways. Similar to other PAHs, it is believed that this compound undergoes metabolic conversion to form reactive intermediates that can bind to DNA, leading to mutagenic changes. This mechanism is critical in understanding its role as a carcinogen.

Comparative Analysis with Other PAHs

This compound's biological activity can be compared with other well-studied PAHs such as benzo[a]pyrene. Both compounds exhibit similar mechanisms of action; however, this compound has shown distinct patterns in tumor induction across various studies.

Compound	Carcinogenicity (Animal Studies)	Mechanism of Action
This compound	Positive (subcutaneous and intraperitoneal)	DNA adduct formation
Benzo[a]pyrene	Positive (multiple routes)	DNA adduct formation; aryl hydrocarbon receptor involvement

Q & A

Basic Research Questions

Q. What are the established synthetic routes for dibenzo[h,rst]pentaphene, and what challenges arise during its preparation?

this compound is synthesized via multi-step organic reactions, including cyclodehydrogenation and Scholl reactions, which require precise control of temperature and catalytic conditions. Key intermediates like spirocyclic compounds are often isolated using column chromatography, though purification remains challenging due to its low solubility and tendency to form π-π aggregates. For example, Scholl reactions under anhydrous conditions with Lewis acid catalysts (e.g., AlCl₃) are critical for forming fused aromatic rings, but over-reaction can yield undesired byproducts .

Q. How is this compound detected and quantified in environmental or biological matrices?

High-performance liquid chromatography (HPLC) coupled with UV-Vis or fluorescence detection is commonly used. The compound’s distinct UV absorption maxima (e.g., 274, 284, 297, 354 nm) aid identification, though co-elution with structurally similar PAHs (e.g., dibenzo[a,e]pyrene) necessitates advanced separation techniques like reverse-phase chromatography with C18 columns. Trace detection in air samples requires enrichment via solid-phase extraction (SPE) .

Q. What crystallographic data and molecular symmetry features characterize this compound?

Single-crystal X-ray diffraction reveals a planar aromatic core with C₂ symmetry, where benzenoid rings and pentagons contribute to its rigid structure. Sublimation-purified crystals exhibit herringbone packing due to van der Waals interactions, which influence optoelectronic properties .

Advanced Research Questions

Q. What experimental evidence supports the carcinogenic potential of this compound, and how should conflicting data be interpreted?

Subcutaneous injection in mice (0.6 mg in olive oil) induced sarcomas at the injection site, with tumor latency periods varying by sex (180–320 days) . However, the lack of data from oral or inhalation exposure routes and species-specific responses (e.g., no human epidemiological studies) limits conclusive risk assessment. Contradictions arise from its low environmental abundance compared to other PAHs, necessitating dose-response studies across multiple exposure pathways .

Q. How does this compound function as a solvent polarity probe in fluorescence spectroscopy?

Its emission spectrum shows solvent-dependent intensity ratios between the I-band (longer wavelength) and II-band (shorter wavelength). In polar solvents (e.g., ethanol), the I-band intensifies due to stabilization of excited-state dipole moments, a property linked to its C₂ symmetry and π-electron delocalization. This behavior contrasts with non-probe PAHs like benzo[rst]dinaphthopentaphene, making it a unique tool for studying solvation effects .

Q. What computational methods are employed to predict the optoelectronic and thermodynamic properties of this compound derivatives?

Density functional theory (DFT) and time-dependent DFT (TD-DFT) simulations model HOMO-LUMO gaps, absorption spectra, and nonlinear optical responses. For example, doping with alkali metals or organic moieties alters electron affinity and ionization potentials, which can be validated against experimental UV-Vis and cyclic voltammetry data. These studies highlight the compound’s potential in organic semiconductors but require calibration with empirical vibrational spectroscopy .

Q. Methodological Considerations

• Data Contradictions : Discrepancies in carcinogenicity data (e.g., limited animal models vs. absent human data) underscore the need for multi-omics approaches (transcriptomics, metabolomics) to identify biomarkers of exposure .
• Experimental Design : When evaluating fluorescence properties, control for oxygen quenching and aggregation-induced emission (AIE) artifacts by conducting measurements under inert atmospheres and varying concentrations .